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Compound of Interest

Compound Name: NAPROXOL

Cat. No.: B8086171 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

naproxol, a common nonsteroidal anti-inflammatory drug (NSAID), within a research and

development setting. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance.

Hazard Assessment and Regulatory Overview
Naproxol, while a widely used pharmaceutical, requires careful management as a waste

product due to its potential health and environmental hazards. Safety Data Sheets (SDSs)

consistently classify naproxol as "Harmful if swallowed" and "Toxic to aquatic life with long

lasting effects."[1] For transportation purposes, it is classified as UN 2811, Toxic Solid, Organic,

N.O.S.

Under the Resource Conservation and Recovery Act (RCRA), the primary federal law

governing hazardous waste, it is the responsibility of the waste generator to determine if a

substance is hazardous.[2] While naproxol is not specifically listed as a P- or U-series

hazardous waste, it may be considered a hazardous waste if it exhibits certain characteristics,

such as toxicity.

The oral LD50 (the lethal dose for 50% of a test population) of naproxen in rats has been

reported to be 248 mg/kg.[2][3] The federal threshold for a substance to be considered an
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acute hazardous waste (P-listed) is an oral LD50 (rat) of less than 50 mg/kg.[4] Therefore,

naproxol does not meet the federal definition of an acute hazardous waste.

However, state regulations can be more stringent. For example, California considers a waste to

be toxic if it has an acute oral LD50 of less than 2,500 mg/kg, which would include naproxol.[5]

[6] It is crucial to consult your state and local regulations to ensure full compliance.

Data Presentation: Naproxol Toxicity and Regulatory
Information

Parameter Value
Regulatory
Context/Significance

Oral LD50 (Rat) 248 mg/kg[2][3]

Does not meet the federal

RCRA threshold for acute

hazardous waste (<50 mg/kg).

[4] May meet the definition of a

toxic hazardous waste in some

states (e.g., California's

threshold of <2,500 mg/kg).[5]

[6]

UN Number 2811
Designated for transport as a

toxic solid.

Hazard Classifications

Harmful if swallowed, Toxic to

aquatic life with long-lasting

effects[1]

Indicates potential health and

significant environmental risks.

RCRA Status (Federal) Not a listed hazardous waste.

May be considered a

characteristic hazardous waste

depending on state regulations

and the specific waste

formulation.

Experimental Protocols: Disposal Procedures
The following step-by-step procedure should be followed for the disposal of naproxol waste in

a laboratory setting.
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Step 1: Waste Identification and Segregation

Identify all waste streams containing naproxol, including pure active pharmaceutical

ingredient (API), contaminated labware (e.g., weighing boats, gloves, vials), and solutions.

Segregate naproxol waste from other laboratory waste streams at the point of generation.

Do not mix naproxol waste with non-hazardous waste.

Step 2: Container Selection and Labeling

Use a dedicated, leak-proof, and sealable container for solid naproxol waste.

For liquid waste containing naproxol, use a compatible, sealed container.

Label the container clearly with "Hazardous Waste," the name "Naproxen," and the date

accumulation begins.

Step 3: Waste Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed except when adding waste.

Ensure the storage area is secure and away from general laboratory traffic.

Step 4: Disposal through a Licensed Vendor

Arrange for the pickup and disposal of the naproxol waste through your institution's

environmental health and safety (EHS) department or a licensed hazardous waste disposal

company.

Do not dispose of naproxol down the drain or in the regular trash. Due to its environmental

toxicity and persistence in wastewater, this is a critical step to prevent contamination of

waterways.[4]

Step 5: Documentation
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Maintain accurate records of the amount of naproxol waste generated and the date of

disposal, in accordance with your institution's policies and regulatory requirements.

Mandatory Visualization: Naproxol Disposal
Workflow

Naproxol Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of naproxol waste in a laboratory setting.

By implementing these procedures, your laboratory can ensure the safe and compliant disposal

of naproxol, thereby protecting your personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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